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Compound of Interest

Compound Name: Esaxerenone

Cat. No.: B1671244 Get Quote

This document provides essential safety and logistical information for the proper disposal of

esaxerenone, a non-steroidal mineralocorticoid receptor antagonist. The following procedures

are designed to ensure the safety of laboratory personnel and to maintain compliance with

environmental regulations. Adherence to these guidelines is critical for minimizing risks

associated with the handling and disposal of this compound.

Esaxerenone: Key Data for Handling and Disposal
While specific quantitative limits for the disposal of esaxerenone are not readily available, the

following table summarizes key identifying and safety information. Disposal procedures should

always be conducted in accordance with prevailing country, federal, state, and local

regulations[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1671244?utm_src=pdf-interest
https://www.benchchem.com/product/b1671244?utm_src=pdf-body
https://www.benchchem.com/product/b1671244?utm_src=pdf-body
https://www.benchchem.com/product/b1671244?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-100471/Esaxerenone-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 1632006-28-0 [1][2]

Molecular Formula C22H21F3N2O4S [1]

Molecular Weight 466.47 g/mol [1]

Hazard Classification

Varies by supplier. One source

indicates it is not a hazardous

substance, while another

classifies it as Suspected of

damaging fertility or the unborn

child (Reproductive toxicity 2)

and May cause damage to

organs through prolonged or

repeated exposure (STOT RE

2).

Standard Operating Procedure for Esaxerenone
Disposal
The disposal of esaxerenone and its contaminated materials should be approached with a

clear, systematic process to ensure safety and regulatory compliance. The following steps

provide a detailed methodology for this procedure.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling esaxerenone for disposal, ensure that appropriate personal protective

equipment is worn. This includes:

Eye Protection: Tightly fitting safety goggles.

Hand Protection: Chemical-impermeable gloves that have been inspected prior to use.

Body Protection: A lab coat or fire/flame-resistant and impervious clothing.
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Respiratory Protection: If there is a risk of dust or aerosol formation, use a full-face

respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An accessible safety shower and eye wash station should be available.

Management of Spills and Accidental Releases
In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is adequately ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.

Absorption: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.

Collection: Collect the absorbed material and any contaminated soil into a suitable, labeled

container for disposal.

Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing

with alcohol.

Disposal of Unused Esaxerenone and Contaminated
Waste
The primary guideline for the disposal of esaxerenone is to adhere to all applicable federal,

state, and local environmental regulations.

Waste Characterization: Due to the conflicting hazard information, it is prudent to handle

esaxerenone waste as potentially hazardous.

Unused Product: Unused or expired esaxerenone should be collected in a clearly labeled,

sealed container. Do not mix with other waste streams unless compatibility is confirmed.
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Contaminated Materials: All items that have come into contact with esaxerenone, such as

gloves, wipes, and disposable labware, should be considered contaminated waste. These

materials should be collected in a dedicated, labeled waste container.

Final Disposal: Arrange for the disposal of the collected waste through a licensed

professional waste disposal service or in accordance with your institution's hazardous waste

management plan. High-temperature incineration is often the preferred method for

pharmaceutical waste. Do not dispose of esaxerenone down the drain or in the regular

trash.

Esaxerenone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

esaxerenone waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of esaxerenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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